6-(2-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(2-chlorophenyl)-2-naphthalen-2-yloxy-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C23H12ClF3N2O/c24-20-8-4-3-7-17(20)21-12-19(23(25,26)27)18(13-28)22(29-21)30-16-10-9-14-5-1-2-6-15(14)11-16/h1-12H
• InChI Key: KDVMHRDUBDBMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OC3=C(C(=CC(=N3)C4=CC=CC=C4Cl)C(F)(F)F)C#N
• Molecular Formula: C23H12ClF3N2O
• Molecular Weight: 424.8 g/mol

Description

6-(2-Chlorophenyl)-2-(2-naphthyloxy)-4-(trifluoromethyl)nicotinonitrile (6CNTF) is a synthetic compound that is used in scientific research for a variety of purposes. It is a derivative of nicotinonitrile, a compound found naturally in the body and is related to the neurotransmitter acetylcholine. 6CNTF has been studied for its potential applications in neuroscience, including as a tool for studying the effects of acetylcholine on the nervous system and as a potential therapeutic agent for neurological disorders.

Scientific Research Applications

Dioxin and Dioxin-like Impurities in Agrochemical Formations

Research has investigated the presence of dioxin impurities in agrochemical formulations, highlighting the significance of understanding chemical contaminants in environmental and agricultural contexts. The study by Masunaga, Takasuga, and Nakanishi (2001) found varying concentrations of dioxin-like compounds in historic Japanese agrochemical formulations, with specific herbicides containing high concentrations of these impurities. This research underscores the importance of monitoring and controlling chemical impurities in agrochemicals to minimize environmental and health risks Masunaga, S., Takasuga, T., & Nakanishi, J. (2001).

Mechanisms of Dioxin Formation from High-Temperature Oxidation

The study by Evans and Dellinger (2005) on the oxidative thermal degradation of 2-chlorophenol provides insights into the mechanisms of dioxin formation at high temperatures. This research is crucial for understanding the environmental impact of thermal processes and the formation of harmful dioxins, contributing to better waste management and pollution control strategies Evans, C. S., & Dellinger, B. (2005).

Synthesis and Characterization of 4H-benzo[h]chromene Derivatives

Al‐Sehemi, Irfan, and El-Agrody (2012) conducted a study on the interaction of 4-methoxy-1-naphthol with α-cyano-p-chlorocinnamonitrile, leading to the synthesis of novel compounds. This research contributes to the field of organic chemistry by providing new methods for synthesizing and characterizing compounds with potential applications in material science and pharmaceuticals Al‐Sehemi, A., Irfan, A., & El-Agrody, A. (2012).

Novel Organosoluble Fluorinated Polyimides

The development of novel fluorinated polyimides derived from 1,6-bis(4-amino-2-trifluoromethylphenoxy)naphthalene by Chung and Hsiao (2008) showcases the advancement in polymer science. These polyimides exhibit excellent solubility, thermal stability, and electrical properties, making them suitable for various high-performance applications, including electronics and aerospace Chung, C., & Hsiao, S. (2008).